Cas no 106149-16-0 (N-(2-phenoxyphenyl)benzenesulfonamide)
106149-16-0 structure
Product Name:N-(2-phenoxyphenyl)benzenesulfonamide
CAS No:106149-16-0
MF:C18H15NO3S
MW:325.381603479385
CID:1172716
PubChem ID:1229320
Update Time:2025-04-20
N-(2-phenoxyphenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-phenoxyphenyl)benzenesulfonamide
- AN-698/40847725
- STK401853
- Benzenesulfonamide, N-(2-phenoxyphenyl)-
- AC1LNXLV
- ZINC01008338
- CTK0G3745
- ACMC-20m9r2
- AN-698/40847725; STK401853; Benzenesulfonamide, N-(2-phenoxyphenyl)-; AC1LNXLV; ZINC01008338; CTK0G3745; ACMC-20m9r2;
- Z45708373
- 106149-16-0
- AKOS001084543
- DTXSID00361188
- N-(2-phenoxyphenyl)-benzene sulfonamide
-
- Inchi: 1S/C18H15NO3S/c20-23(21,16-11-5-2-6-12-16)19-17-13-7-8-14-18(17)22-15-9-3-1-4-10-15/h1-14,19H
- InChI Key: NSQSLUMQTFSUPG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1=CC=CC=C1OC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 325.07735
- Monoisotopic Mass: 325.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 55.4
N-(2-phenoxyphenyl)benzenesulfonamide Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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